2-(2-Phenylsulfanylphenyl)ethanimidamide

• Molecular Formula: C14H14N2S
• Molecular Weight: 242.34g/mol
• IUPAC Name: 2-(2-phenylsulfanylphenyl)ethanimidamide
• InChI: InChI=1S/C14H14N2S/c15-14(16)10-11-6-4-5-9-13(11)17-12-7-2-1-3-8-12/h1-9H,10H2,(H3,15,16)
• InChI Key: SGQCJSZSARRCBZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)SC2=CC=CC=C2CC(=N)N

Description

2-(2-Phenylsulfanylphenyl)ethanimidamide is a substituted ethanimidamide characterized by a phenylsulfanyl group attached to the 2-position of a phenyl ring, which is further linked to an ethanimidamide moiety (CH₂-C(=NH)-NH₂). Ethanimidamides are known for their role in medicinal chemistry, particularly as intermediates in the synthesis of heterocyclic compounds with biological activity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Physical and Chemical Properties

Molecular Weight and Melting Points

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Source
2-(2-Phenylsulfanylphenyl)ethanimidamide (Target)	C₁₄H₁₄N₂S₂ (inferred)	~286.4	Not reported	-
2-(2,6-Dichlorophenyl)ethanimidamide HCl	C₈H₈Cl₂N₂·HCl	239.52	323–325
Arteflene (CAS 123318-74-1)	C₁₅H₁₃N₃O₂S	299.35	Not reported

• Key Insight : Halogenation (e.g., 2,6-dichloro substitution) increases molecular symmetry and intermolecular interactions, leading to higher melting points .

Structural Complexity and Functional Group Impact

• Halogenated Derivatives : Chloro and fluoro substituents (e.g., 2-(2-chloro-6-fluorophenyl)ethanimidamide, CAS 780728-19-0) may enhance metabolic stability but require careful toxicity profiling .